Methyl 4-(4-acetyl-1-piperazinyl)-3-[(3,5-dimethoxybenzoyl)amino]benzoate

• Molecular Formula: C23H27N3O6
• Molecular Weight: 441.5 g/mol
• IUPAC Name: methyl 4-(4-acetylpiperazin-1-yl)-3-[(3,5-dimethoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C23H27N3O6/c1-15(27)25-7-9-26(10-8-25)21-6-5-16(23(29)32-4)13-20(21)24-22(28)17-11-18(30-2)14-19(12-17)31-3/h5-6,11-14H,7-10H2,1-4H3,(H,24,28)
• InChI Key: CVGMFXZHEUIEPF-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)C3=CC(=CC(=C3)OC)OC

Description

Methyl 4-(4-acetyl-1-piperazinyl)-3-[(3,5-dimethoxybenzoyl)amino]benzoate, also known as DMXAA, is a small molecule that has been studied for its potential anti-tumor properties. DMXAA was first synthesized in 1998 and has since been the subject of numerous scientific studies. In

Mechanism of Action

Methyl 4-(4-acetyl-1-piperazinyl)-3-[(3,5-dimethoxybenzoyl)amino]benzoate works by activating the immune system to attack tumor blood vessels. It does this by inducing the production of cytokines and chemokines, which recruit immune cells to the site of the tumor. Once there, these immune cells attack the tumor blood vessels, leading to their destruction and subsequent tumor cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce the production of cytokines and chemokines, as well as activate immune cells. This compound has also been shown to increase blood flow to tumors, which can enhance the delivery of other anti-cancer drugs.

Advantages and Limitations for Lab Experiments

One advantage of Methyl 4-(4-acetyl-1-piperazinyl)-3-[(3,5-dimethoxybenzoyl)amino]benzoate is its selectivity for tumor blood vessels, which can minimize off-target effects. However, this compound has also been shown to have a narrow therapeutic window, meaning that the dose must be carefully controlled to avoid toxicity. Additionally, this compound has been shown to be less effective in certain types of tumors, such as those that are highly vascularized.

Future Directions

Future research on Methyl 4-(4-acetyl-1-piperazinyl)-3-[(3,5-dimethoxybenzoyl)amino]benzoate could focus on improving its efficacy in a wider range of tumor types. Additionally, research could investigate the use of this compound in combination with other anti-cancer drugs to enhance its effectiveness. Finally, research could explore the potential use of this compound in the treatment of viral infections.
In conclusion, this compound is a small molecule that has shown promise as a potential anti-tumor agent. Its selectivity for tumor blood vessels and ability to activate the immune system make it an attractive target for further research. While there are limitations to its use, future research could help to overcome these challenges and unlock the full potential of this compound as a treatment for cancer and viral infections.

Synthesis Methods

The synthesis of Methyl 4-(4-acetyl-1-piperazinyl)-3-[(3,5-dimethoxybenzoyl)amino]benzoate involves several steps. The starting material is 3,5-dimethoxybenzoic acid, which is converted to the acid chloride using thionyl chloride. The acid chloride is then reacted with 4-acetyl-1-piperazine to form the corresponding amide. Finally, this amide is reacted with methyl 4-aminobenzoate to form this compound.

Scientific Research Applications

Methyl 4-(4-acetyl-1-piperazinyl)-3-[(3,5-dimethoxybenzoyl)amino]benzoate has been studied for its potential anti-tumor properties. It has been shown to selectively target tumor blood vessels, leading to their destruction and subsequent tumor cell death. This compound has been tested in preclinical models of cancer and has shown promising results. It has also been investigated as a potential treatment for viral infections.